Cas no 26624-15-7 ((1R,3aS,3bR,5aS,9aS,9bS,11aS)-1-hydroxy-1,9a,11a-trimethyl-2,3,3a,3b,4,5,5a,6,9,9b,10,11-dodecahydroindeno[4,5-h]isochromen-7-one)

(1R,3aS,3bR,5aS,9aS,9bS,11aS)-1-hydroxy-1,9a,11a-trimethyl-2,3,3a,3b,4,5,5a,6,9,9b,10,11-dodecahydroindeno[4,5-h]isochromen-7-one structure
26624-15-7 structure
Product Name:(1R,3aS,3bR,5aS,9aS,9bS,11aS)-1-hydroxy-1,9a,11a-trimethyl-2,3,3a,3b,4,5,5a,6,9,9b,10,11-dodecahydroindeno[4,5-h]isochromen-7-one
CAS No:26624-15-7
MF:C19H30O3
MW:306.439706325531
CID:3162115
PubChem ID:13728274
Update Time:2025-04-21

(1R,3aS,3bR,5aS,9aS,9bS,11aS)-1-hydroxy-1,9a,11a-trimethyl-2,3,3a,3b,4,5,5a,6,9,9b,10,11-dodecahydroindeno[4,5-h]isochromen-7-one Chemical and Physical Properties

Names and Identifiers

    • (1R,3aS,3bR,5aS,9aS,9bS,11aS)-1-hydroxy-1,9a,11a-trimethyl-2,3,3a,3b,4,5,5a,6,9,9b,10,11-dodecahydroindeno[4,5-h]isochromen-7-one
    • DTXCID101474481
    • Oxandrolone impurity, 17-epi-oxandrolone- [USP]
    • DTXSID20858984
    • 17alpha-Hydroxy-17beta-methyl-2-oxa-5alpha-androstan-3-one
    • epi-Ox
    • OXANDROLONE IMPURITY, 17-EPI-OXANDROLONE-[USP IMPURITY]
    • 17-Epioxandrolone
    • EN300-7481716
    • 26624-15-7
    • Oxandrolone impurity, 17-epi-oxandrolone-[USP]
    • OXANDROLONE IMPURITY, 17-EPI-OXANDROLONE- [USP IMPURITY]
    • J2.019.779J
    • OXANDROLONE IMPURITY, 17-EPI-OXANDROLONE-(USP IMPURITY)
    • 17-epi-Oxandrolone
    • Q27270550
    • SCHEMBL21807738
    • UNII-8HY1B140EI
    • 17.ALPHA.-HYDROXY-17.BETA.-METHYL-2-OXA-5.ALPHA.-ANDROSTAN-3-ONE
    • Cyclopenta(5,6)naphtho(1,2-C)pyran, 2-oxaandrostan-3-one
    • Epioxandrolone
    • Oxandrolone impurity, 17-epi-oxandrolone-(USP)
    • Cyclopenta(5,6)naphtho(1,2-C)pyran-2(1H)-one, tetradecahydro-7-hydroxy-4a,6a,7-trimethyl-, (4aS,4bS,6aS,7R,9aS,9bR,11aS)-
    • (1S,2S,7S,10R,11S,14R,15S)-14-hydroxy-2,14,15-trimethyl-4-oxatetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-5-one
    • 8HY1B140EI
    • Inchi: 1S/C19H30O3/c1-17-11-22-16(20)10-12(17)4-5-13-14(17)6-8-18(2)15(13)7-9-19(18,3)21/h12-15,21H,4-11H2,1-3H3/t12-,13+,14-,15-,17-,18-,19+/m0/s1
    • InChI Key: QSLJIVKCVHQPLV-IWLBWFBKSA-N
    • SMILES: O[C@]1(C)CC[C@H]2[C@@H]3CC[C@H]4CC(=O)OC[C@]4(C)[C@H]3CC[C@@]21C

Computed Properties

  • Exact Mass: 306.21949481g/mol
  • Monoisotopic Mass: 306.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 46.5Ų

(1R,3aS,3bR,5aS,9aS,9bS,11aS)-1-hydroxy-1,9a,11a-trimethyl-2,3,3a,3b,4,5,5a,6,9,9b,10,11-dodecahydroindeno[4,5-h]isochromen-7-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7481716-0.05g
26624-15-7
0.05g
$353.0 2023-05-25

(1R,3aS,3bR,5aS,9aS,9bS,11aS)-1-hydroxy-1,9a,11a-trimethyl-2,3,3a,3b,4,5,5a,6,9,9b,10,11-dodecahydroindeno[4,5-h]isochromen-7-one Related Literature

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